![molecular formula C10H15NO3 B6352352 Methyl 3-[(furan-2-ylmethyl)amino]butanoate CAS No. 1155159-73-1](/img/structure/B6352352.png)
Methyl 3-[(furan-2-ylmethyl)amino]butanoate
Description
Synthesis Analysis
The synthesis of compounds similar to Methyl 3-[(furan-2-ylmethyl)amino]butanoate has been reported in the literature. For instance, the synthesis of amides and esters containing furan rings under microwave-assisted conditions has been described . Another method for the synthesis of chiral furans involves the direct reaction of methyl furoate with peracetylated ribofuranose in the presence of a Lewis acid .Chemical Reactions Analysis
The chemical reactions involving compounds similar to Methyl 3-[(furan-2-ylmethyl)amino]butanoate have been studied. For instance, the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acetic acid has been analyzed . The reaction involves a 1,3 shift of the ring double bond, which leaves the ring oxygen an enol ether (exocyclic double bond) and moves the charge into the ring .Mechanism of Action
Mode of Action
Furan derivatives are known to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can subsequently influence its interaction with its targets.
Biochemical Pathways
It is known that furan derivatives can participate in various biochemical reactions . For instance, they can undergo protodeboronation, a radical approach that allows for formal anti-Markovnikov alkene hydromethylation . This suggests that Methyl 3-{[(furan-2-yl)methyl]amino}butanoate could potentially influence a variety of biochemical pathways.
Result of Action
It is known that the reaction of certain furan derivatives in acidic methanol yields specific products . This suggests that Methyl 3-{[(furan-2-yl)methyl]amino}butanoate could potentially have significant molecular and cellular effects.
Action Environment
The action, efficacy, and stability of Methyl 3-{[(furan-2-yl)methyl]amino}butanoate can be influenced by various environmental factors. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s reactivity and stability . Understanding these influences is crucial for optimizing the use of this compound in various applications.
properties
IUPAC Name |
methyl 3-(furan-2-ylmethylamino)butanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-8(6-10(12)13-2)11-7-9-4-3-5-14-9/h3-5,8,11H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDUHRTVRRWWHLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)OC)NCC1=CC=CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(furan-2-ylmethyl)amino]butanoate | |
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